Cas no 378204-72-9 (3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile)
378204-72-9 structure
Product Name:3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
CAS No:378204-72-9
MF:C11H9F3N2S
MW:258.262771368027
CID:872222
Update Time:2023-08-03
3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-thioxo-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
- 3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
- STL226830
- STK352636
- SBB025699
- 3-thioxo-1-(trifluoromethyl)-2,5,6,7,8-pentahydroisoquinoline-4-carbonitrile
- 3-sulfanyl-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
- 3-MERCAPTO-1-(TRIFLUOROMETHYL)-5,6,7,8-TETR
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- Inchi: 1S/C11H9F3N2S/c12-11(13,14)9-7-4-2-1-3-6(7)8(5-15)10(17)16-9/h1-4H2,(H,16,17)
- InChI Key: MAWZDKCTPKZVMI-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C2CCCCC2=C(C(F)(F)F)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 491
- Topological Polar Surface Area: 67.9
3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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